Cas no 591235-73-3 (1-benzyl-4,5-dihydro-1H-pyrazol-5-one)
1-benzyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl-1H-pyrazol-5(4H)-one
- 2-benzyl-4H-pyrazol-3-one
- CS-0238548
- EN300-197181
- 591235-73-3
- DTXSID10555915
- AKOS016000965
- Z1278926316
- SCHEMBL10723653
- 2-Benzyl-2,4-dihydro-3H-pyrazol-3-one
- DB-337057
- 1-benzyl-4,5-dihydro-1H-pyrazol-5-one
-
- MDL: MFCD26070640
- Inchi: 1S/C10H10N2O/c13-10-6-7-11-12(10)8-9-4-2-1-3-5-9/h1-5,7H,6,8H2
- InChI Key: XJAUHTBASOUGHV-UHFFFAOYSA-N
- SMILES: O=C1CC=NN1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 174.079312947g/mol
- Monoisotopic Mass: 174.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 32.7Ų
1-benzyl-4,5-dihydro-1H-pyrazol-5-one Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-benzyl-4,5-dihydro-1H-pyrazol-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM187853-1g |
2-benzyl-2,4-dihydro-3H-pyrazol-3-one |
591235-73-3 | 95% | 1g |
$729 | 2021-08-05 | |
| TRC | B536785-10mg |
1-benzyl-4,5-dihydro-1H-pyrazol-5-one |
591235-73-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B536785-50mg |
1-benzyl-4,5-dihydro-1H-pyrazol-5-one |
591235-73-3 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B536785-100mg |
1-benzyl-4,5-dihydro-1H-pyrazol-5-one |
591235-73-3 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Chemenu | CM187853-1g |
2-benzyl-2,4-dihydro-3H-pyrazol-3-one |
591235-73-3 | 95% | 1g |
$*** | 2023-05-30 | |
| Alichem | A049005139-5g |
1-Benzyl-1H-pyrazol-5(4H)-one |
591235-73-3 | 95% | 5g |
$1969.80 | 2023-09-01 | |
| Alichem | A049005139-10g |
1-Benzyl-1H-pyrazol-5(4H)-one |
591235-73-3 | 95% | 10g |
$2706.80 | 2023-09-01 | |
| Alichem | A049005139-25g |
1-Benzyl-1H-pyrazol-5(4H)-one |
591235-73-3 | 95% | 25g |
$4971.40 | 2023-09-01 | |
| Enamine | EN300-197181-0.05g |
1-benzyl-4,5-dihydro-1H-pyrazol-5-one |
591235-73-3 | 95% | 0.05g |
$182.0 | 2023-09-16 | |
| Enamine | EN300-197181-0.1g |
1-benzyl-4,5-dihydro-1H-pyrazol-5-one |
591235-73-3 | 95% | 0.1g |
$272.0 | 2023-09-16 |
1-benzyl-4,5-dihydro-1H-pyrazol-5-one Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1-benzyl-4,5-dihydro-1H-pyrazol-5-one
Introduction to 1-benzyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 591235-73-3) and Its Emerging Applications in Chemical Biology
The compound 1-benzyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 591235-73-3) represents a fascinating scaffold in the realm of chemical biology, exhibiting significant potential as a pharmacophore and intermediate in drug discovery. This heterocyclic compound, characterized by its benzyl-substituted pyrazole core, has garnered attention due to its structural versatility and biological activity. The pyrazole moiety, known for its stability and prevalence in bioactive molecules, serves as a key pharmacological platform, while the benzyl group introduces additional functionalization possibilities, enhancing both solubility and metabolic stability.
In recent years, the exploration of 1-benzyl-4,5-dihydro-1H-pyrazol-5-one has been extensively studied for its role in developing novel therapeutic agents. Its derivatives have shown promise in modulating various biological pathways, particularly those involving inflammation, oxidative stress, and enzymatic inhibition. The compound’s ability to act as a precursor for more complex molecules has made it a valuable tool in medicinal chemistry. For instance, modifications at the 4- and 5-position of the pyrazole ring have led to the discovery of potent inhibitors targeting enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are pivotal in inflammatory responses.
One of the most compelling aspects of 1-benzyl-4,5-dihydro-1H-pyrazol-5-one is its adaptability in designing small-molecule libraries for high-throughput screening (HTS). Researchers have leveraged this scaffold to identify compounds with enhanced binding affinity and selectivity for therapeutic targets. The benzyl group’s ability to engage in hydrophobic interactions while maintaining structural integrity has been particularly advantageous in optimizing drug-like properties. Furthermore, the pyrazole ring’s electron-deficient nature allows for facile functionalization via nucleophilic substitution or condensation reactions, enabling the synthesis of diverse analogs with tailored biological activities.
Recent advancements in computational chemistry have further accelerated the development of derivatives based on 1-benzyl-4,5-dihydro-1H-pyrazol-5-one. Molecular docking studies have identified key interactions between this scaffold and target proteins, providing insights into structure-activity relationships (SAR). These studies have guided the rational design of analogs with improved pharmacokinetic profiles and reduced off-target effects. For example, computational modeling has highlighted the importance of optimizing the benzyl substituent’s size and electronic properties to enhance binding affinity while minimizing toxicity.
The compound’s relevance extends beyond academic research; it has found applications in industrial settings where it serves as a building block for more complex pharmaceuticals. Its synthesis involves well-established organic reactions such as condensation and alkylation, making it accessible for large-scale production. Companies specializing in custom synthesis have reported high yields and purity levels when producing 1-benzyl-4,5-dihydro-1H-pyrazol-5-one, underscoring its industrial viability.
From a therapeutic perspective, derivatives of 1-benzyl-4,5-dihydro-1H-pyrazol-5-one have shown promise in preclinical studies targeting neurological disorders. The pyrazole core’s ability to cross the blood-brain barrier has been exploited to develop potential treatments for conditions such as Alzheimer’s disease and Parkinson’s disease. Additionally, its anti-inflammatory properties have led to investigations into its role in managing chronic diseases like rheumatoid arthritis. The benzyl group’s modulatory effects on enzyme activity have further expanded its therapeutic potential.
The chemical biology community continues to explore novel synthetic pathways to enhance the accessibility of 1-benzyl-4,5-dihydro-1H-pyrazol-5-one derivatives. Techniques such as flow chemistry and biocatalysis have been employed to streamline synthetic routes while maintaining high enantioselectivity. These innovations not only improve efficiency but also reduce environmental impact by minimizing waste generation.
In conclusion, 1-benzyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 591235-73-3) stands out as a versatile scaffold with significant implications for drug discovery and development. Its structural features enable diverse functionalization strategies, making it a valuable asset in medicinal chemistry libraries. As research progresses, we can anticipate further breakthroughs leveraging this compound’s potential across multiple therapeutic areas.
591235-73-3 (1-benzyl-4,5-dihydro-1H-pyrazol-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)